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Compound of Interest

Compound Name: XY101

Cat. No.: B2378889

For Research Use Only. Not for use in diagnostic procedures.

Product Name: Anti-p-Akt (Ser473) Monoclonal
Antibody (XY101)
Introduction

The XY101 monoclonal antibody is a high-affinity recombinant rabbit antibody designed to
specifically detect the phosphorylated form of Akt (also known as Protein Kinase B) at the
serine 473 residue. The PI3K/Akt/mTOR signaling pathway is a critical regulator of cell
proliferation, survival, and metabolism.[1] Dysregulation of this pathway is a common event in a
wide range of human cancers, making the detection of activated Akt a key area of research in
oncology and drug development.[1] The XY101 antibody is a valuable tool for researchers
investigating the activation state of the Akt signaling pathway in tissue samples.

Applications

The XY101 antibody has been validated for use in a variety of immunoassay techniques. The
recommended starting dilutions for common applications are listed below. However, optimal
dilutions should be determined by the end-user.
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Application Recommended Dilution
Immunohistochemistry (Paraffin) 1:100 - 1:500
Immunocytochemistry 1:200 - 1:1000

Western Blotting

1:1000 - 1:2000

Flow Cytometry

1:50 - 1:200

Immunohistochemistry Protocol for Paraffin-

Embedded Tissues

This protocol provides a general guideline for immunohistochemical staining of paraffin-

embedded tissue sections with the XY101 antibody. Optimization may be required for specific

tissue types and experimental conditions.

Materials Required:

e XY101 Antibody

» Paraffin-embedded tissue sections on positively charged slides

e Xylene
o Ethanol (100%, 95%, 70%)

e Deionized water

e Antigen Retrieval Solution (e.g., 10mM Sodium Citrate, pH 6.0)

o Wash Buffer (e.g., Tris-buffered saline with 0.1% Tween-20, TBS-T)

» Blocking Buffer (e.g., 10% normal goat serum in TBS-T)

 Biotinylated secondary antibody

o Streptavidin-HRP
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» DAB (3,3'-Diaminobenzidine) substrate kit

¢ Hematoxylin counterstain

e Mounting medium

Protocol Steps:

» Deparaffinization and Rehydration:

o

Immerse slides in xylene for 5 minutes (repeat twice).

[¢]

Immerse slides in 100% ethanol for 3 minutes (repeat twice).

Immerse slides in 95% ethanol for 3 minutes.

[¢]

[e]

Immerse slides in 70% ethanol for 3 minutes.

Rinse slides in deionized water.

o

e Antigen Retrieval:

[¢]

Pre-heat Antigen Retrieval Solution to 95-100°C.

[e]

Immerse slides in the pre-heated solution and incubate for 20 minutes.

o

Allow slides to cool to room temperature (approximately 20 minutes).

Rinse slides with deionized water and then with Wash Buffer.

[¢]

e Blocking:

o Incubate sections with Blocking Buffer for 1 hour at room temperature to block non-specific
antibody binding.

e Primary Antibody Incubation:

o Dilute the XY101 antibody to the desired concentration in Blocking Buffer.
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o Incubate sections with the diluted primary antibody overnight at 4°C in a humidified
chamber.

e Secondary Antibody Incubation:
o Rinse slides with Wash Buffer (3 times for 5 minutes each).
o Incubate sections with the biotinylated secondary antibody for 1 hour at room temperature.

e Detection:

[¢]

Rinse slides with Wash Buffer (3 times for 5 minutes each).

[¢]

Incubate sections with Streptavidin-HRP for 30 minutes at room temperature.

[e]

Rinse slides with Wash Buffer (3 times for 5 minutes each).

o

Apply DAB substrate and monitor for color development (typically 1-10 minutes).

[¢]

Rinse slides with deionized water to stop the reaction.

o Counterstaining and Mounting:

[e]

Counterstain with hematoxylin for 1-2 minutes.

o

Rinse with deionized water.

[¢]

Dehydrate sections through graded ethanol and xylene.

[¢]

Mount coverslip with permanent mounting medium.

Experimental Data

The following table summarizes the performance of the XY101 antibody in
immunohistochemical analysis of various human cancer tissue microarrays. Staining intensity
was scored on a scale of 0 (no staining) to 3+ (strong staining).
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. Percentage of Predominant
Tissue Type Number of Cases . o .
Positive Cases (%)  Staining Intensity

Breast Carcinoma 50 78 2+

Lung Carcinoma 45 65 2+

Colon Carcinoma 60 72 1+

Prostate Carcinoma 40 85 3+

Normal Adjacent

30 10 0/1+

Tissue

Signaling Pathway and Workflow Diagrams
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Caption: PI3K/Akt/mTOR Signaling Pathway targeted by XY101.
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Caption: Immunohistochemistry Experimental Workflow.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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« To cite this document: BenchChem. [Application Notes and Protocols: XY101 Antibody for
Immunohistochemistry]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b2378889#immunohistochemistry-with-xy101-
antibody]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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